2-Nitrophenol
2-Nitrophenol
2-nitrophenol is a yellow solid. Sinks in and mixes slowly with water. (USCG, 1999)
Nitrophenols include two chemicals, 2-nitrophenol and 4-nitrophenol, which are very similar to each other. They are manufactured chemicals that do not occur naturally in the environment. The manufacture of one almost always produces a little of the other, so they are grouped together when discussing their properties and harmful effects. 2-Nitrophenol is a light yellow solid with a peculiar sweet smell. 4-Nitrophenol is a colorless to light yellow solid with very little odor. 2-Nitrophenol is used mainly to make dyes, paint coloring, rubber chemicals, and substances that kill molds. 4-Nitrophenol is used mainly to make drugs, fungicides, dyes, and to darken leather.
2-nitrophenol is a member of the class of 2-nitrophenols that is phenol in which one of the hydrogens that is ortho to the hydroxy group has been replaced by a nitro group. It is a conjugate acid of a 2-nitrophenolate.
Nitrophenols include two chemicals, 2-nitrophenol and 4-nitrophenol, which are very similar to each other. They are manufactured chemicals that do not occur naturally in the environment. The manufacture of one almost always produces a little of the other, so they are grouped together when discussing their properties and harmful effects. 2-Nitrophenol is a light yellow solid with a peculiar sweet smell. 4-Nitrophenol is a colorless to light yellow solid with very little odor. 2-Nitrophenol is used mainly to make dyes, paint coloring, rubber chemicals, and substances that kill molds. 4-Nitrophenol is used mainly to make drugs, fungicides, dyes, and to darken leather.
2-nitrophenol is a member of the class of 2-nitrophenols that is phenol in which one of the hydrogens that is ortho to the hydroxy group has been replaced by a nitro group. It is a conjugate acid of a 2-nitrophenolate.
Brand Name:
Vulcanchem
CAS No.:
88-75-5
VCID:
VC21254944
InChI:
InChI=1S/C6H5NO3/c8-6-4-2-1-3-5(6)7(9)10/h1-4,8H
SMILES:
C1=CC=C(C(=C1)[N+](=O)[O-])O
Molecular Formula:
C6H5NO3
C6H5O3N
C6H5O3N
Molecular Weight:
139.11 g/mol
2-Nitrophenol
CAS No.: 88-75-5
Cat. No.: VC21254944
Molecular Formula: C6H5NO3
C6H5O3N
Molecular Weight: 139.11 g/mol
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Specification
| Description | 2-nitrophenol is a yellow solid. Sinks in and mixes slowly with water. (USCG, 1999) Nitrophenols include two chemicals, 2-nitrophenol and 4-nitrophenol, which are very similar to each other. They are manufactured chemicals that do not occur naturally in the environment. The manufacture of one almost always produces a little of the other, so they are grouped together when discussing their properties and harmful effects. 2-Nitrophenol is a light yellow solid with a peculiar sweet smell. 4-Nitrophenol is a colorless to light yellow solid with very little odor. 2-Nitrophenol is used mainly to make dyes, paint coloring, rubber chemicals, and substances that kill molds. 4-Nitrophenol is used mainly to make drugs, fungicides, dyes, and to darken leather. 2-nitrophenol is a member of the class of 2-nitrophenols that is phenol in which one of the hydrogens that is ortho to the hydroxy group has been replaced by a nitro group. It is a conjugate acid of a 2-nitrophenolate. |
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| CAS No. | 88-75-5 |
| Molecular Formula | C6H5NO3 C6H5O3N |
| Molecular Weight | 139.11 g/mol |
| IUPAC Name | 2-nitrophenol |
| Standard InChI | InChI=1S/C6H5NO3/c8-6-4-2-1-3-5(6)7(9)10/h1-4,8H |
| Standard InChI Key | IQUPABOKLQSFBK-UHFFFAOYSA-N |
| SMILES | C1=CC=C(C(=C1)[N+](=O)[O-])O |
| Canonical SMILES | C1=CC=C(C(=C1)[N+](=O)[O-])O |
| Boiling Point | 417 to 421 °F at 760 mm Hg (Decomposes) (NTP, 1992) 216.0 °C 216 °C 194-279 °C |
| Colorform | Light yellow needles or prisms MONOCLINIC Yellow needles from alcohol |
| Flash Point | 108 °C c.c. 169 °C |
| Melting Point | 113 to 115 °F (NTP, 1992) 44.8 °C 44-45 °C 45-46 °C 44-116 °C |
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